(E)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[bis(2-cyanoethyl)sulfamoyl]-N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C21H18ClN5O3S2/c1-26-19-17(22)5-2-6-18(19)31-21(26)25-20(28)15-7-9-16(10-8-15)32(29,30)27(13-3-11-23)14-4-12-24/h2,5-10H,3-4,13-14H2,1H3
• InChI Key: IRGJPOSFLOYHKW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N
• Molecular Formula: C21H18ClN5O3S2
• Molecular Weight: 488.0 g/mol
• CAS No.: 850911-13-6

Description

(E)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C21H18ClN5O3S2 and its molecular weight is 487.98. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research on compounds structurally related to "(E)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide" indicates potential anticancer applications. For instance, indapamide derivatives with proapoptotic activity have been synthesized, demonstrating significant inhibition of melanoma cell growth. Specifically, a compound exhibited high proapoptotic activity on melanoma cell lines MDA–MB-435, suggesting a promising direction for cancer treatment research (Yılmaz et al., 2015).

Antimicrobial Activity

Compounds bearing sulfamoyl and benzamide groups have shown significant antimicrobial activities. The synthesis and evaluation of sulfa derivatives with various heterocyclic moieties have led to compounds with considerable activity against gram-positive and gram-negative bacteria, as well as fungi. This highlights the potential of such compounds in developing new antimicrobial agents (Abdel-Monem, 2004).

Material Science Applications

In the realm of material science, compounds with similar structural features have been utilized in the synthesis of high-performance polymers. For example, transparent aromatic polyimides derived from thiophenyl-substituted benzidines, exhibiting high refractive indices and small birefringence, have been developed. These materials are of interest for applications requiring optical clarity and thermal stability (Tapaswi et al., 2015).